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Introduction
In an era where mobile devices are integral to daily life, they have also become critical sources

of real-time data for a variety of research applications. For researchers, scientists, and drug

development professionals, the ability to acquire and analyze live data from these devices in a

forensically sound manner can provide invaluable insights. Micro Systemation AB (MSAB)

provides a suite of tools, including XRY, XAMN, and XEC, designed for the extraction and

analysis of data from mobile devices.[1][2] While primarily utilized in digital forensics and law

enforcement, the methodologies for live data acquisition have potential applications in other

research fields, including the investigation of adverse events in clinical trials and behavioral

studies.

Live data acquisition involves the extraction of volatile data from a powered-on mobile device.

[3] This type of data, which includes running processes, network connections, and data stored

in RAM, can be lost if the device is powered off.[3] This makes live acquisition a critical

technique for capturing a real-time snapshot of a device's state.[3]

These application notes provide a detailed overview of the methodological considerations for

using MSAB technology in live data acquisition for research purposes. It includes protocols for

data extraction, guidelines for ensuring data integrity, and a discussion of the ethical

considerations involved.
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Data Presentation: Quantitative Analysis of
Recoverable Data
The efficacy of any data acquisition tool is determined by its ability to recover a comprehensive

range of data types. The following tables summarize the types of data that can be extracted

using MSAB's XRY tool, with quantitative data based on internal validation studies and publicly

available test results.

Table 1: Data Categories Recoverable with MSAB XRY
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Data Category Specific Data Types Recovery Potential

Communications

Call Logs (Incoming, Outgoing,

Missed), SMS/MMS

Messages, Chat Application

Messages (e.g., WhatsApp,

Signal, Telegram), Emails,

Voicemail

High

User Content

Contacts, Calendar Entries,

Notes, Photos, Videos, Audio

Recordings, Documents

High

Location Data

GPS Coordinates from Photos

and Apps, Wi-Fi Network

History, Cell Tower Connection

Logs

High

Internet Activity
Web Browser History, Cookies,

Cache, Bookmarks
High

Application Data

Installed Applications List,

Application Usage Logs,

Application-Specific Data and

Files

Medium to High (Varies by

App)

System & Device Data

Device Information (IMEI,

Model), Operating System

Version, Connected Wi-Fi

Networks, Bluetooth Devices

High

Volatile Data (Live)

Running Processes, Network

Connections, RAM Contents,

Encryption Keys

Medium (Requires Live

Acquisition)

Deleted Data
SMS Messages, Photos,

Notes, Call Logs

Medium (Dependent on device

state and time since deletion)

Table 2: NIST Test Results for MSAB XRY v9.6 SQLite Data Recovery
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The U.S. National Institute of Standards and Technology (NIST) conducts testing on digital

forensics tools. The following is a summary of results for MSAB XRY's ability to recover data

from SQLite databases, a common storage format for mobile applications.

Test Case Data Object Result

SQLite Data Recovery Write-Ahead Log (WAL) Data Successful

SQLite Data Recovery Rollback Journal Data Successful

SQLite Data Recovery Sequence WAL Journal Data Successful

SQLite Data Recovery Modified Records Status

Anomaly: The tool did not

specify the status of modified

records as "modified".

SQLite Data Recovery
Embedded Graphic Files

(BLOB)

Anomaly: Graphic files of type

bmp, gif, heic, jpg, pdf, png, tiff

embedded in a BLOB were not

displayed.

SQLite Data Recovery Header Information

Anomaly: Header information

(e.g., Page Size, Journal mode

type) was not reported.

Source: Test Results for SQLite Data Recovery Tool: MSAB XRY v9.6 – XAMN v6.2,

Department of Homeland Security, March 2022.[4]

Experimental Protocols
The following protocols provide a detailed methodology for the live data acquisition of a mobile

device using MSAB XRY. These protocols are designed to ensure the forensic integrity of the

collected data.

Protocol 1: Initial Handling and Preservation of the
Mobile Device
Objective: To preserve the state of the mobile device and prevent data alteration prior to data

acquisition.
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Materials:

Faraday Bag

External Battery Pack and Charging Cable

Evidence Labels and Tamper-Evident Tape

Chain of Custody Form

Procedure:

Isolate the Device: Immediately upon receipt, place the mobile device in a Faraday bag to

block all incoming and outgoing network signals (cellular, Wi-Fi, Bluetooth).[3] This prevents

remote wiping or alteration of the data.

Maintain Power: If the device is powered on, connect it to an external battery pack to ensure

it remains powered on.[3] Do not connect it to a computer at this stage.

Documentation: Document the initial state of the device, including whether it is powered on

or off, any visible damage, and the information displayed on the screen.

Labeling and Custody: Label the device and the Faraday bag with a unique identifier. Begin

a chain of custody form, documenting every person who handles the device.

Protocol 2: Live Data Acquisition using MSAB XRY
(Logical Extraction)
Objective: To perform a logical extraction of live and file system data from the mobile device. A

logical extraction communicates with the device's operating system to access data.[5]

Materials:

Workstation with MSAB XRY software installed

Appropriate USB cable for the target device

MSAB XRY License Dongle
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Procedure:

Prepare the Workstation: Launch the MSAB XRY software on a dedicated forensic

workstation.

Connect the Device: Connect the mobile device to the workstation using the appropriate

USB cable.

Device Identification: Follow the on-screen prompts in XRY to identify the make, model, and

operating system of the device. XRY will automatically attempt to identify the device.

Select Extraction Profile: Choose the "Logical" extraction profile. This is the quickest method

for acquiring live and file system data.[5]

Initiate Extraction: Begin the data extraction process. XRY will communicate with the device's

operating system to copy data. The process is automated and is equivalent to manually

examining each screen and recording the displayed information.[5]

Monitor the Process: Monitor the extraction process for any errors or prompts. Do not

interact with the mobile device during the extraction unless specifically instructed by the

software.

Extraction Completion and Hashing: Once the extraction is complete, XRY will create a

secure file containing the extracted data. The software will also generate hash values for the

extracted data to ensure its integrity.[5]

Disconnect and Secure: Safely disconnect the mobile device from the workstation and return

it to the Faraday bag.

Protocol 3: Data Analysis and Reporting using MSAB
XAMN
Objective: To analyze the extracted data and generate a research report.

Materials:

Workstation with MSAB XAMN software installed
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The XRY file generated from the data extraction

Procedure:

Load the Data: Open the MSAB XAMN software and import the XRY file containing the

extracted data.

Data Triage and Filtering: Use XAMN's filtering and search capabilities to identify relevant

data.[6] Filters can be applied based on data type, date and time, keywords, and more.[6]

Timeline Analysis: Utilize the timeline feature to reconstruct a sequence of events based on

timestamps from call logs, messages, and other data points.

Data Visualization: Use the data visualization tools to identify connections between different

pieces of information, such as communication patterns or geographical locations.

Reporting: Generate a report of the findings. XAMN allows for the creation of customized

reports that can include specific data points, timelines, and visualizations.

Secure Storage: Securely store the XRY file and the generated report in accordance with

research data management policies.

Mandatory Visualization
Diagram 1: MSAB Live Data Acquisition and Analysis
Workflow
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Caption: Workflow for live data acquisition and analysis using MSAB tools.

Diagram 2: Signaling Pathway for Investigating an
Adverse Event in a Clinical Trial
This diagram illustrates a hypothetical scenario where MSAB could be used to investigate a

self-reported adverse event from a clinical trial participant.
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Caption: Logical pathway for investigating a patient-reported adverse event using mobile

device data.

Methodological Considerations and Best Practices
When using MSAB for live data acquisition in a research context, several methodological

considerations are crucial to ensure the validity and ethical integrity of the research.

Forensic Soundness: The primary principle of digital forensics is to preserve the integrity of

the original evidence.[7] MSAB tools are designed to be forensically sound, meaning they

create a read-only copy of the data and verify its integrity using hash values.[5] Researchers

must adhere to the protocols outlined above to maintain this forensic soundness.

Training and Competency: The individual performing the data extraction should be trained

and competent in the use of the forensic tools.[8] Improper use can lead to data alteration or

incomplete extraction. MSAB offers training and certification programs.

Documentation and Chain of Custody: Meticulous documentation of every step of the

process is essential.[9] This includes maintaining a strict chain of custody for the mobile

device to ensure its integrity from collection to analysis.[9]

Ethical Considerations: When collecting data from personal devices, particularly in a

research or clinical trial context, ethical considerations are paramount.

Informed Consent: Participants must provide explicit and informed consent for the

collection and analysis of data from their mobile devices.[10] This consent should clearly

state what data will be collected, how it will be used, and the potential risks and benefits.

[10]

Data Privacy: Researchers have a responsibility to protect the privacy of the participants.

[11] Data should be anonymized or de-identified whenever possible, and access to the

raw data should be strictly controlled.

Data Minimization: Only data that is directly relevant to the research question should be

collected and analyzed. MSAB's selective extraction capabilities can be utilized to target

specific data categories.
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Conclusion
MSAB's suite of tools offers a powerful and forensically sound method for live data acquisition

from mobile devices. While its primary application is in law enforcement, the methodologies can

be adapted for research purposes, including in the drug development lifecycle for investigating

adverse events. By adhering to strict protocols, maintaining forensic integrity, and upholding the

highest ethical standards, researchers can leverage this technology to gain valuable real-time

insights from mobile devices. The quantitative data on recoverable data types and the detailed

experimental protocols provided in these application notes serve as a comprehensive guide for

researchers and scientists venturing into this innovative area of data collection.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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